Cas no 787517-91-3 (Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-, radical ion(1-), (1R)- (9CI))

• Product Name: Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-, radical ion(1-), (1R)- (9CI)
• CAS No: 787517-91-3
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 554839
• Update Time: 2023-03-29

Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-, radical ion(1-), (1R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one,1,7,7-trimethyl-, radical ion(1-), (1R)- (9CI)
• Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-, radical ion(1-), (1R)- (9CI)

• Inchi： 1S/C10H16O/c1-9(2)7-4-5-10(9,3)8(11)6-7/h7H,4-6H2,1-3H3
• InChI Key： DSSYKIVIOFKYAU-UHFFFAOYSA-N
• SMILES： C12C(C)(C)C(C)(CC1)C(=O)C2

Computed Properties

• Exact Mass: 152.12
• Monoisotopic Mass: 152.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: The colorless or white crystalline powder has a strong smell like camphor pills
• Density: 0.992
• Melting Point: 175 °C
• Boiling Point: 345° F (NIOSH, 2016)
• Flash Point: 150° F (NIOSH, 2016)
• Refractive Index: 1.485
• PSA: 17.07000
• LogP: 2.40170

Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-, radical ion(1-), (1R)- (9CI) Security Information

• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from oxidants and acids

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